In-Depth Technical Guide: Structure Elucidation of 4-(2,3-Dihydro-indol-1-yl)-4-oxo-butyric acid
In-Depth Technical Guide: Structure Elucidation of 4-(2,3-Dihydro-indol-1-yl)-4-oxo-butyric acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis, structural elucidation, and potential biological significance of 4-(2,3-Dihydro-indol-1-yl)-4-oxo-butyric acid (CAS No. 105105-00-8). This document details a robust synthetic protocol, presents predicted spectroscopic data (¹H NMR, ¹³C NMR, and IR) for structural confirmation, and discusses the compound's role as a potential inhibitor of LsrK kinase, a key enzyme in bacterial quorum sensing. Visual diagrams of the chemical structure, synthesis workflow, and its biological context are included to facilitate understanding.
Introduction
Synthesis and Experimental Protocol
The synthesis of 4-(2,3-Dihydro-indol-1-yl)-4-oxo-butyric acid is readily achieved through the N-acylation of indoline with succinic anhydride. This reaction forms a stable amide bond and is a common synthetic transformation.
Reaction Scheme
Caption: N-acylation of Indoline with Succinic Anhydride.
Detailed Experimental Protocol
Materials:
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Indoline (99%)
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Anhydrous Toluene
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Ethyl acetate
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1 M Hydrochloric acid
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Saturated sodium chloride solution (brine)
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Anhydrous sodium sulfate
Procedure:
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To a solution of indoline (1.0 eq) in anhydrous toluene (0.5 M) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add succinic anhydride (1.1 eq) in one portion.
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Heat the reaction mixture to reflux (approximately 111 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature.
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Dilute the mixture with ethyl acetate and transfer to a separatory funnel.
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Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to afford the title compound as a white to off-white solid. The reported melting point is 220 °C (decomposes).
Structure Elucidation Data (Predicted)
While experimental spectra for this specific compound are not widely published, the following tables provide predicted spectroscopic data based on its chemical structure. These predictions are valuable for guiding the analysis of experimentally obtained data.
Predicted ¹H NMR Data
Table 1: Predicted ¹H NMR Chemical Shifts (Solvent: DMSO-d₆)
| Chemical Shift (δ ppm) | Multiplicity | Integration | Assignment |
| 12.10 | br s | 1H | COOH |
| 8.08 | d | 1H | Ar-H (H7) |
| 7.25 | t | 1H | Ar-H (H5) |
| 7.18 | d | 1H | Ar-H (H4) |
| 7.05 | t | 1H | Ar-H (H6) |
| 4.15 | t | 2H | N-CH₂ (C2) |
| 3.15 | t | 2H | Ar-CH₂ (C3) |
| 2.85 | t | 2H | CO-CH₂ |
| 2.55 | t | 2H | CH₂-COOH |
Predicted ¹³C NMR Data
Table 2: Predicted ¹³C NMR Chemical Shifts (Solvent: DMSO-d₆)
| Chemical Shift (δ ppm) | Assignment |
| 173.9 | COOH |
| 170.8 | N-C=O |
| 143.1 | C7a |
| 131.5 | C3a |
| 127.4 | C5 |
| 124.8 | C6 |
| 124.1 | C4 |
| 116.9 | C7 |
| 48.7 | N-CH₂ (C2) |
| 30.8 | CO-CH₂ |
| 28.6 | CH₂-COOH |
| 27.9 | Ar-CH₂ (C3) |
Predicted IR Data
Table 3: Predicted IR Absorption Frequencies
| Wavenumber (cm⁻¹) | Functional Group | Vibrational Mode |
| 3300-2500 (broad) | O-H | Stretching (Carboxylic acid dimer) |
| 3100-3000 | C-H | Aromatic Stretching |
| 2980-2850 | C-H | Aliphatic Stretching |
| 1710 | C=O | Stretching (Carboxylic acid) |
| 1660 | C=O | Stretching (Amide I) |
| 1600, 1480 | C=C | Aromatic Ring Stretching |
| 1300-1200 | C-N | Stretching |
Visualization Diagrams
Caption: Visual summary of the compound's structure, synthesis, and biological context.
Biological Significance: LsrK Kinase Inhibition
Caption: Simplified schematic of the LsrK kinase pathway and the point of inhibition.
Conclusion
This guide has outlined the essential technical details for the synthesis and structural elucidation of 4-(2,3-Dihydro-indol-1-yl)-4-oxo-butyric acid. The provided synthetic protocol is robust and the predicted spectroscopic data serves as a reliable reference for the characterization of this compound. Its relevance as a potential LsrK kinase inhibitor underscores its importance in the field of drug discovery, particularly in the development of novel anti-virulence agents. Experimental verification of the predicted data is a crucial next step for any researcher working with this molecule.
